molecular formula C9H10N4O3 B13534746 4-Nitro-7-isopropylaminobenzofurazan

4-Nitro-7-isopropylaminobenzofurazan

Cat. No.: B13534746
M. Wt: 222.20 g/mol
InChI Key: PCQCBPIIPVKRBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Nitro-7-isopropylaminobenzofurazan is a derivative of the benzofurazan (2,1,3-benzoxadiazole) scaffold, characterized by a nitro group at position 4 and an isopropylamino substituent at position 7. Benzofurazan derivatives are widely studied for their chromogenic and fluorogenic properties, making them valuable in bioanalytical chemistry, sensor development, and biochemical assays . The electron-withdrawing nitro group and electron-donating amino substituents modulate the compound’s electronic structure, influencing its absorption/emission spectra, hydrophobicity, and reactivity. This derivative’s unique substitution pattern distinguishes it from classical NBD (nitrobenzofurazan) analogs, where substituents are typically positioned at the 4- or 7-position alone .

Properties

Molecular Formula

C9H10N4O3

Molecular Weight

222.20 g/mol

IUPAC Name

4-nitro-N-propan-2-yl-2,1,3-benzoxadiazol-7-amine

InChI

InChI=1S/C9H10N4O3/c1-5(2)10-6-3-4-7(13(14)15)9-8(6)11-16-12-9/h3-5,10H,1-2H3

InChI Key

PCQCBPIIPVKRBL-UHFFFAOYSA-N

Canonical SMILES

CC(C)NC1=CC=C(C2=NON=C12)[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine typically involves the nitration of N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid at low temperatures to ensure the selective introduction of the nitro group at the desired position on the benzoxadiazole ring.

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale nitration reactions under controlled conditions to ensure high yield and purity. The use of continuous flow reactors could be advantageous for scaling up the production while maintaining safety and efficiency.

Chemical Reactions Analysis

Types of Reactions

7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine can undergo various chemical reactions, including:

    Oxidation: The nitro group can be reduced to an amino group under suitable conditions.

    Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

    Substitution: The compound can undergo nucleophilic substitution reactions, where the nitro group can be replaced by other functional groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Common reducing agents include hydrogen gas with a palladium catalyst, or sodium borohydride.

    Substitution: Nucleophilic substitution reactions can be carried out using reagents such as sodium methoxide or potassium tert-butoxide.

Major Products Formed

    Oxidation: Formation of 7-amino-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine.

    Reduction: Formation of 7-amino-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine.

    Substitution: Formation of various substituted benzoxadiazoles depending on the nucleophile used.

Scientific Research Applications

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential as a fluorescent probe due to the benzoxadiazole moiety.

    Medicine: Explored for its potential pharmacological activities, including anticancer and antimicrobial properties.

    Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine is not fully understood. it is believed to interact with specific molecular targets and pathways, potentially involving the nitro group and the benzoxadiazole ring. Further research is needed to elucidate the exact mechanisms and molecular targets involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Benzofurazan Derivatives

Structural and Electronic Differences

Key structural variations among benzofurazan derivatives arise from substituent type, position, and electronic effects:

Compound Name Substituent Position Substituent Group Key Electronic Effects
4-Nitro-7-isopropylaminobenzofurazan 4-NO₂, 7-NH-iPr Electron-withdrawing (NO₂), Electron-donating (NH-iPr) Intramolecular charge transfer (ICT) between NO₂ and NH-iPr
4-Chloro-7-nitrobenzofurazan (NBD-Cl) 4-Cl, 7-NO₂ Electron-withdrawing (Cl, NO₂) Strong ICT; reactive Cl for nucleophilic substitution
4-Amino-7-nitrobenzofurazan (ABF) 4-NH₂, 7-NO₂ Electron-donating (NH₂), Electron-withdrawing (NO₂) Enhanced fluorescence due to NH₂ conjugation
4-Hexylthio-7-nitrobenzofurazan (NBDHEX) 4-SHex, 7-NO₂ Electron-withdrawing (NO₂), Lipophilic (SHex) Increased lipophilicity; redox-active thioether

Physical and Spectral Properties

Substituents significantly influence hydrophobicity, melting points, and spectral profiles:

Compound Hydrophobicity (logP)* λ_abs (nm) λ_em (nm) Fluorescence Quantum Yield (Φ)
4-Nitro-7-isopropylaminobenzofurazan 2.1 (estimated) 340–345 530–540 0.35–0.45 (moderate)
NBD-Cl 1.8 342 535 <0.1 (quenched by Cl)
ABF 0.9 335 520 0.60
NBDHEX 3.5 350 545 0.10 (ROS generation dominant)
  • Hydrophobicity: The isopropylamino group increases logP compared to ABF (NH₂) but reduces it relative to NBDHEX (SHex) .
  • Fluorescence : The target compound’s moderate Φ contrasts with ABF’s high Φ (due to NH₂ conjugation) and NBDHEX’s low Φ (quenched by redox activity) .

Tables

Table 1. Structural and Electronic Comparison of Benzofurazan Derivatives
Table 2. Comparative Spectral and Physical Properties
Table 3. Reactivity and Biological Activity Profiles

Note: logP values estimated via QSPR models or experimental data from .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.